Cas no 6136-89-6 (Octadecanoic acid,1-methylethenyl ester)
6136-89-6 structure
Product Name:Octadecanoic acid,1-methylethenyl ester
CAS No:6136-89-6
MF:C21H40O2
MW:324.541107177734
CID:526469
Update Time:2026-04-29
Octadecanoic acid,1-methylethenyl ester Chemical and Physical Properties
Names and Identifiers
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- Octadecanoic acid,1-methylethenyl ester
- 1,2,4-oxadiazole, 3-(3-nitrophenyl)-5-(2-phenylethyl)-
- 3-(3-nitrophenyl)-5-(2-phenylethyl)-1,2,4-oxadiazole
- 3-(3-nitrophenyl)-5-phenethyl-1,2,4-oxadiazole
-
Computed Properties
- Exact Mass: 295.09579
- Monoisotopic Mass: 295.095691
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.7
Experimental Properties
- Density: 1.287
- Boiling Point: 485.6°C at 760 mmHg
- Flash Point: 247.5°C
- Refractive Index: 1.613
- PSA: 82.06
Octadecanoic acid,1-methylethenyl ester Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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